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Delmitide (RDP58) Overview

Delmitide, also known as RDP58, is a novel D-amino acid decapeptide designed as a potent anti-

inflammatory agent, primarily investigated for the treatment of inflammatory bowel diseases (IBD) such as

Crohn's disease and ulcerative colitis [1] [2].

The table below summarizes its core characteristics:

Attribute Description

Other Name RDP58 [2]

Sequence Type 10 D-amino acid peptide [2]

Design Method Computer-aided rational design based on HLA-derived peptides [2]

Primary
Mechanism

Inhibits pro-inflammatory cytokine production (TNF-α, IFN-γ, IL-2, IL-12) at a post-

transcriptional step [2]

Molecular Target Disrupts the formation of the MyD88/IRAK/TRAF6 protein complex, a key step in

early cell signaling [2]

Key Indications Crohn's disease, Ulcerative colitis (potential) [1] [2]
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Mechanism of Action and Signaling Pathway

Delmitide exerts its anti-inflammatory effect through a unique, locally acting mechanism. It inhibits the

synthesis of key pro-inflammatory cytokines without altering their mRNA expression, indicating it acts at a

post-transcriptional step [2].

More specifically, it targets the early signal transduction pathways activated by Toll-like receptors. The

diagram below illustrates the signaling pathway that Delmitide disrupts.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.smolecule.com/products/s525597?utm_src=pdf-body
https://www.creative-peptides.com/article/delmitide-a-novel-peptide-with-anti-inflammatory-effect-112.html
https://www.smolecule.com/products/s525597?utm_src=pdf-body
https://www.smolecule.com/products/s525597?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Toll-like Receptor
(TLR)

MyD88
(Adaptor Protein)

IRAK

TRAF6

p38/JNK
(MAPK pathway)

 Leads to

AP-1, NF-κB
Activation

Pro-inflammatory
Cytokine Production

(TNF-α, IFN-γ, IL-2, IL-12)

Delmitide (RDP58)
Inhibition

 Disrupts

 Disrupts

 Disrupts

Click to download full resolution via product page

Diagram 1: Delmitide inhibits pro-inflammatory cytokine production by disrupting the MyD88/IRAK/TRAF6

complex formation, preventing downstream MAPK signaling and transcription factor activation [2].
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Pharmacological Profile and Key Evidence

Research indicates that Delmitide is not systemically bioavailable and is well-tolerated, acting locally in the

gastrointestinal tract after oral administration [2]. Its efficacy has been demonstrated in preclinical models.

The table below summarizes key pharmacological findings:

Aspect Findings

In Vitro
Effects

Led to decreased IFN-γ and TNF production by biopsies and lamina propria
mononuclear cells from Crohn's disease patients [2].

In Vivo
Efficacy

In rats with TNBS-induced colitis, oral RDP58 therapy reduced diarrhea and weight
loss, and improved histological and macroscopic inflammation scores [2].

Toxicology &
PK

Studies in dogs and mice showed little to no systemic absorption, even with an irritated
gastrointestinal tract. It was found to be safe and well-tolerated [2].

Research Gaps and Future Directions

The search results, while informative, lack the depth required for a full technical whitepaper. Key

information that is currently missing includes:

Detailed Discovery Workflow: The specific computational models, HLA-peptide design rationale,

and initial screening data used to discover Delmitide are not detailed.
Comprehensive Experimental Protocols: Full methodologies for key experiments (e.g., binding

assays, specific animal study protocols) are not provided.
Clinical Development Data: Information on clinical trial phases, results, and current regulatory status

is absent from these results.
Synthesis and Manufacturing Data: Details on the solid-phase peptide synthesis (SPPS) process,

purification, and characterization specific to Delmitide are not available.

Research Strategy Suggestions

To build a more complete profile of Delmitide, you may find the following strategies helpful:
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Search Patent Databases: Use platforms like Google Patents with keywords "RDP58," "Delmitide,"

and the inventor name "Buelow R" to find the original patent documents, which often contain
extensive experimental data and synthetic routes.

Retrieve Foundational Papers: The references cited in [2] (Travis et al., 2005; Bourreille et al.,
2003; Murthy et al., 2002) are crucial. You can search for these papers by title on platforms like

PubMed or Google Scholar to access the primary research.
Explore Clinical Trial Registries: Search clinicaltrials.gov for "RDP58" or "Delmitide" to find any

records of past or ongoing clinical trials and their outcomes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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